3-(Dimethylamino)cyclohexane-1-carboxylic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular formula of 3-(Dimethylamino)cyclohexane-1-carboxylic acid hcl is C9H17NO2. The InChI code is 1S/C9H17NO2/c1-10(2)8-5-3-4-7(6-8)9(11)12/h7-8H,3-6H2,1-2H3,(H,11,12)/t7-,8+/m0/s1 .Physical and Chemical Properties Analysis
The molecular weight of 3-(Dimethylamino)cyclohexane-1-carboxylic acid hcl is 171.24 g/mol. It appears as a powder at room temperature .Scientific Research Applications
Environmental and Health Monitoring
Environmental Exposure to Plasticizers
Research has highlighted the environmental exposure to plasticizers, such as 1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH), a compound related to the chemical structure of interest. Studies have shown that urinary concentrations of DINCH metabolites can be used as biomarkers for exposure assessment, even at environmental levels. This suggests that similar compounds, including 3-(Dimethylamino)cyclohexane-1-carboxylic acid hcl, could also be monitored through environmental biomonitoring to assess human and ecological exposure levels (Silva et al., 2013).
Metabolites in Human Urine
The study of metabolites in human urine provides insights into the body's processing of various compounds, including pesticides and potentially 3-(Dimethylamino)cyclohexane-1-carboxylic acid hcl. For example, the identification of urinary metabolites of pyrethroid insecticides in pregnant women underscores the importance of understanding how these substances are metabolized and the potential implications for health (Dereumeaux et al., 2018).
Pharmacokinetic Studies
- Metabolic Pathways and Pharmacokinetics: Investigating the metabolic pathways and pharmacokinetics of compounds like 3-(Dimethylamino)cyclohexane-1-carboxylic acid hcl is crucial for understanding their behavior in the body and their therapeutic potential. Studies on similar compounds have utilized techniques like positron emission tomography (PET) to investigate drug distribution and metabolism, providing a foundation for further research into the pharmacokinetics of new compounds (Propper et al., 2003).
Environmental Health and Safety
- Exposure to Environmental Chemicals: The assessment of human exposure to environmental chemicals, including organochlorine pesticides and plasticizers, through biomonitoring studies, highlights the necessity of understanding the environmental and health impacts of chemical compounds. Such studies provide crucial data on the levels of exposure in different populations and can help inform safety guidelines and regulatory policies (Jakszyn et al., 2009).
Safety and Hazards
The compound is labeled with the GHS07 pictogram. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
3-(dimethylamino)cyclohexane-1-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2.ClH/c1-10(2)8-5-3-4-7(6-8)9(11)12;/h7-8H,3-6H2,1-2H3,(H,11,12);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUWBFBHPFUGYMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCCC(C1)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.